Cas no 96561-04-5 (N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine)

• Product Name: N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
• CAS No: 96561-04-5
• MF: C₁₃H₂₁F₃N₂O₅
• MW: 342.311454534531
• MDL: MFCD00236857
• CID: 800411
• PubChem ID: 6993446
• Update Time: 2025-05-23

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-6-(2,2,2-trifluoroacetamido)hexanoic acid
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-[(2,2,2-trifluoroacetyl)amino]hexanoic acid
• Boc-D-Lys(Tfa)-OH
• BOC-N-E-TFA-D-LYSINE
• D-Lysine,N2-[(1,1-dimethylethoxy)carbonyl]-N6-(trifluoroacetyl)- (9CI)
• Nα-Boc-Nε-trifluoroacetyl-D-lysine
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-6-(2,2,2-TRIFLUOROACETAMIDO)HEXANOIC ACID
• 96561-04-5
• DEIYNDIFGSDDCY-MRVPVSSYSA-N
• Nalpha-Boc-Nepsilon-trifluoroacetyl-D-lysine
• D-Lysine,n2-[(1,1-dimethylethoxy)carbonyl]-n6-(trifluoroacetyl)-(9ci)
• F11097
• DTXSID10426358
• C13H21F3N2O5
• MFCD00236857
• AKOS016844312
• N2-(tert-Butoxycarbonyl)-N6-(2,2,2-trifluoroacetyl)-D-lysine
• AS-46977
• CS-0329987
• Boc-D-Lys(Tfa)
• N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine

• MDL： MFCD00236857
• Inchi： 1S/C13H21F3N2O5/c1-12(2,3)23-11(22)18-8(9(19)20)6-4-5-7-17-10(21)13(14,15)16/h8H,4-7H2,1-3H3,(H,17,21)(H,18,22)(H,19,20)/t8-/m1/s1
• InChI Key： DEIYNDIFGSDDCY-MRVPVSSYSA-N
• SMILES： [C@H](C(=O)O)(CCCCNC(=O)C(F)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 342.14000
• Monoisotopic Mass: 342.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 104.73000
• LogP: 2.59490

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine: A Comprehensive Overview

The compound with CAS No. 96561-04-5, known as N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of lysine, a naturally occurring amino acid, and has been extensively studied for its unique properties and applications in various scientific domains.

N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine is characterized by its complex structure, which includes the Boc (tert-butoxycarbonyl) group at the alpha position and the trifluoroacetyl group at the epsilon position of the lysine backbone. The D configuration indicates that this compound is the dextrorotatory enantiomer of lysine, which plays a crucial role in its biological activity and interactions.

The synthesis of N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine involves multi-step chemical reactions, including protection and modification of the lysine molecule. The Boc group serves as a protecting group for the amino terminus, while the trifluoroacetyl group introduces fluorinated functionality at the epsilon position. This combination of functional groups makes the compound highly versatile for use in peptide synthesis, drug design, and other biochemical applications.

Recent studies have highlighted the potential of N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine in drug development, particularly in the design of bioactive peptides and small molecules with enhanced stability and bioavailability. The trifluoroacetyl group contributes to increased lipophilicity and resistance to enzymatic degradation, making this compound an attractive candidate for therapeutic applications.

In addition to its role in drug discovery, N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine has been utilized in peptide synthesis as a building block for constructing complex peptide sequences. Its stereochemical integrity ensures that the resulting peptides maintain their desired conformational properties, which are critical for their biological activity.

The latest research also explores the use of N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine in materials science, where it serves as a precursor for synthesizing fluorinated polymers with unique mechanical and thermal properties. These polymers have potential applications in advanced materials for aerospace, electronics, and biomedical devices.

In conclusion, N-alpha-Boc-Nepsilon-trifluoroacetyl-D-lysine (CAS No. 96561-04-5) is a multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool in modern chemistry and biology research.